Cas no 2408969-45-7 ((2,4-Difluoro-5-methoxyphenyl)hydrazine)

• Product Name: (2,4-Difluoro-5-methoxyphenyl)hydrazine
• CAS No: 2408969-45-7
• MF: C₇H₈F₂N₂O
• MW: 174.148028373718
• CID: 6420363
• PubChem ID: 165670491
• Update Time: 2025-06-08

(2,4-Difluoro-5-methoxyphenyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• 2408969-45-7
• (2,4-difluoro-5-methoxyphenyl)hydrazine
• EN300-7491809
• (2,4-Difluoro-5-methoxyphenyl)hydrazine

• Inchi： 1S/C7H8F2N2O/c1-12-7-3-6(11-10)4(8)2-5(7)9/h2-3,11H,10H2,1H3
• InChI Key： TZAXULQPGCNVLW-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=C1NN)OC)F

Computed Properties

• Exact Mass: 174.06046921g/mol
• Monoisotopic Mass: 174.06046921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 47.3Ų

Additional information on (2,4-Difluoro-5-methoxyphenyl)hydrazine

(2,4-Difluoro-5-methoxyphenyl)hydrazine and Its Significance in Modern Chemical Biology

(2,4-Difluoro-5-methoxyphenyl)hydrazine (CAS No. 2408969-45-7) is a fluorinated aromatic hydrazine derivative that has garnered significant attention in the field of chemical biology due to its unique structural and electronic properties. This compound, characterized by the presence of both fluoro and methoxy substituents on a phenyl ring, exhibits distinct reactivity and potential applications in pharmaceutical research and drug development. The combination of these functional groups imparts a high degree of versatility, making it a valuable intermediate in synthesizing various bioactive molecules.

The< strong>fluoro moiety in the molecular structure of (2,4-Difluoro-5-methoxyphenyl)hydrazine plays a crucial role in modulating the electronic properties of the aromatic ring. Fluorine atoms are known for their ability to enhance metabolic stability and binding affinity, which are critical factors in drug design. In contrast, the< strong>methoxy group introduces polarity and hydrophilicity, contributing to solubility and interaction with biological targets. This balance between hydrophobicity and hydrophilicity makes (2,4-Difluoro-5-methoxyphenyl)hydrazine an attractive scaffold for developing novel therapeutic agents.

In recent years, there has been a surge in research focused on harnessing the potential of fluorinated compounds in medicinal chemistry. The< strong>CAS No. 2408969-45-7 identifier ensures precise identification and traceability of this compound, which is essential for academic and industrial applications. Studies have demonstrated that derivatives of (2,4-Difluoro-5-methoxyphenyl)hydrazine can serve as key intermediates in the synthesis of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The unique electronic properties induced by the fluoro and methoxy groups allow for fine-tuning of molecular interactions with biological receptors.

One of the most compelling aspects of (2,4-Difluoro-5-methoxyphenyl)hydrazine is its role in developing small-molecule probes for biochemical studies. Researchers have leveraged this compound to create highly sensitive fluorescent probes that can track biological processes in real-time. The fluorinated aromatic core enhances photostability, while the hydrazine group allows for selective labeling of biomolecules such as proteins and nucleic acids. These probes have found applications in high-throughput screening assays and live-cell imaging techniques.

The< strong>methoxy substituent also contributes to the compound's utility as a building block in medicinal chemistry. Methoxy groups are frequently incorporated into drug molecules to improve pharmacokinetic properties such as bioavailability and metabolic clearance. By integrating this group into (2,4-Difluoro-5-methoxyphenyl)hydrazine, chemists can design molecules with enhanced solubility and reduced toxicity. This has led to several innovative approaches in drug discovery, particularly in addressing challenges associated with oral administration.

Recent advancements in computational chemistry have further highlighted the importance of (2,4-Difluoro-5-methoxyphenyl)hydrazine in drug design. Molecular modeling studies have revealed that subtle modifications to its structure can significantly alter binding affinities to target proteins. These insights have guided the development of more potent and selective inhibitors with improved therapeutic profiles. The integration of machine learning algorithms has expedited the process of identifying optimal analogs, making (2,4-Difluoro-5-methoxyphenyl)hydrazine a cornerstone in modern drug discovery pipelines.

The versatility of (2,4-Difluoro-5-methoxyphenyl)hydrazine extends beyond its role as an intermediate in pharmaceutical synthesis. It has also been explored as a precursor for materials science applications, particularly in the development of organic semiconductors and liquid crystals. The presence of fluoro and methoxy groups imparts unique electronic properties that make these materials suitable for optoelectronic devices such as organic light-emitting diodes (OLEDs) and solar cells.

In conclusion, (2,4-Difluoro-5-methoxyphenyl)hydrazine represents a fascinating compound with broad applications across chemical biology and materials science. Its unique structural features enable it to serve as a versatile building block for synthesizing bioactive molecules while also contributing to advancements in technological innovation. As research continues to uncover new methodologies for functionalizing this scaffold, its significance is expected to grow even further.